1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-5-(4-methylphenyl)-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C21H18N2O2/c1-15-6-8-17(9-7-15)19-11-18(12-22)21(24)23(14-19)13-16-4-3-5-20(10-16)25-2/h3-11,14H,13H2,1-2H3
• InChI Key: BQKUTCWTOXUJAU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN(C(=O)C(=C2)C#N)CC3=CC(=CC=C3)OC
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, also known as MPP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPP is a pyridine derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is not fully understood, but it is believed to involve the modulation of calcium signaling pathways in cells. Specifically, 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to inhibit the activity of the sarcoplasmic reticulum calcium ATPase (SERCA) pump, which is responsible for regulating calcium levels in muscle cells. This inhibition leads to an increase in intracellular calcium levels, which can result in various physiological effects.
Biochemical and Physiological Effects
1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to exhibit a range of biochemical and physiological effects, including the modulation of calcium signaling pathways in cells, the inhibition of muscle contraction, and the induction of apoptosis in cancer cells. Additionally, 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to have antioxidant properties, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile in lab experiments is its ability to modulate calcium signaling pathways in cells, which can be useful for studying a variety of biological processes. Additionally, 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been shown to be relatively stable and easy to synthesize, which makes it a convenient tool for researchers. However, one limitation of 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is its potential toxicity, which may limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research involving 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, including the development of new drugs that target calcium signaling pathways in cells, the investigation of 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile's potential as an antioxidant, and the exploration of its potential applications in cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile and its potential limitations in lab experiments.

Scientific Research Applications

1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been used in a wide range of scientific research applications, including as a tool for studying the mechanisms of action of various biological processes. For example, 1-(3-Methoxybenzyl)-5-(4-methylphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has been used to investigate the role of calcium signaling in muscle contraction and relaxation, as well as to study the effects of various drugs on the central nervous system.